Cas no 1705879-23-7 (3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-(2-methylphenyl)piperidine-1-carboxamide)

• Product Name: 3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-(2-methylphenyl)piperidine-1-carboxamide
• CAS No: 1705879-23-7
• MF: C₂₂H₂₃FN₄O₂
• MW: 394.442028284073
• CID: 5347019
• Update Time: 2025-10-29

3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-(2-methylphenyl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-((3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)-N-(o-tolyl)piperidine-1-carboxamide
• 3-[[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl]-N-(2-methylphenyl)piperidine-1-carboxamide
• 3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-(2-methylphenyl)piperidine-1-carboxamide

• Inchi： 1S/C22H23FN4O2/c1-15-7-2-5-11-19(15)24-22(28)27-12-6-8-16(14-27)13-20-25-21(26-29-20)17-9-3-4-10-18(17)23/h2-5,7,9-11,16H,6,8,12-14H2,1H3,(H,24,28)
• InChI Key： VYZAQXUISZKALJ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1=NOC(CC2CN(C(NC3C=CC=CC=3C)=O)CCC2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 551
• XLogP3: 4.2
• Topological Polar Surface Area: 71.3

Additional information on 3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-(2-methylphenyl)piperidine-1-carboxamide

Comprehensive Overview of 3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-(2-methylphenyl)piperidine-1-carboxamide (CAS No. 1705879-23-7)

3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-(2-methylphenyl)piperidine-1-carboxamide (CAS No. 1705879-23-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a 1,2,4-oxadiazole ring and a piperidine carboxamide moiety, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific biological pathways, which aligns with current trends in precision medicine and personalized therapeutics.

The structural complexity of 3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-(2-methylphenyl)piperidine-1-carboxamide offers multiple sites for chemical modification, allowing scientists to explore its pharmacological properties. Recent studies have focused on its potential as a modulator of enzyme activity or receptor binding, which is a hot topic in the development of novel therapeutics for neurological and metabolic disorders. The presence of the fluorophenyl group enhances its binding affinity, while the piperidine ring contributes to its bioavailability, making it a promising candidate for further investigation.

In the context of current research trends, 3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-(2-methylphenyl)piperidine-1-carboxamide is often discussed alongside keywords like "small molecule inhibitors", "drug discovery", and "structure-activity relationship (SAR)". These terms are highly searched in academic and industrial databases, reflecting the growing demand for innovative compounds in the pharmaceutical sector. The compound's CAS No. 1705879-23-7 serves as a critical identifier for researchers looking to procure or study this molecule in detail.

From a synthetic chemistry perspective, the preparation of 3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-(2-methylphenyl)piperidine-1-carboxamide involves multi-step organic reactions, including cyclization and amide coupling. These processes are frequently optimized to improve yield and purity, which are essential for scaling up production in drug development pipelines. The compound's stability under various conditions is also a key consideration, as it impacts its suitability for long-term storage and formulation.

Market dynamics for 3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-(2-methylphenyl)piperidine-1-carboxamide are influenced by the increasing investment in orphan drugs and targeted therapies. Pharmaceutical companies are actively screening such compounds for their potential to address unmet medical needs, particularly in rare diseases and oncology. The compound's unique chemical structure positions it as a valuable asset in high-throughput screening campaigns, where diversity in molecular scaffolds is highly prized.

Looking ahead, the scientific community anticipates further studies on 3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-N-(2-methylphenyl)piperidine-1-carboxamide to elucidate its mechanism of action and therapeutic potential. Collaborative efforts between academia and industry are likely to accelerate its development, especially in areas like neurodegenerative diseases and inflammatory disorders. As research progresses, this compound may emerge as a key player in the next generation of biologically active molecules.